![molecular formula C12H13NO2 B3829477 3-[(2-methoxyphenyl)amino]-2-cyclopenten-1-one](/img/structure/B3829477.png)
3-[(2-methoxyphenyl)amino]-2-cyclopenten-1-one
Overview
Description
3-[(2-methoxyphenyl)amino]-2-cyclopenten-1-one, also known as MAPAC, is a synthetic compound that has been studied for its potential applications in scientific research. MAPAC has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 3-[(2-methoxyphenyl)amino]-2-cyclopenten-1-one is not fully understood, but it has been proposed that it may act through the inhibition of certain enzymes or signaling pathways. Further research is needed to fully elucidate the mechanism of action of 3-[(2-methoxyphenyl)amino]-2-cyclopenten-1-one.
Biochemical and Physiological Effects:
3-[(2-methoxyphenyl)amino]-2-cyclopenten-1-one has been found to exhibit various biochemical and physiological effects. In addition to its neuroprotective and anticancer properties, 3-[(2-methoxyphenyl)amino]-2-cyclopenten-1-one has been shown to have anti-inflammatory and antioxidant effects. It has also been reported to have analgesic properties and may have potential as a pain reliever.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[(2-methoxyphenyl)amino]-2-cyclopenten-1-one in laboratory experiments is its high purity and reliability of synthesis. However, one limitation of using 3-[(2-methoxyphenyl)amino]-2-cyclopenten-1-one is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on 3-[(2-methoxyphenyl)amino]-2-cyclopenten-1-one. One area of interest is further investigation of its neuroprotective properties and potential as a treatment for neurodegenerative diseases. Additionally, research on its anticancer properties and potential as a chemotherapeutic agent could lead to the development of new cancer treatments. Further research is also needed to fully elucidate the mechanism of action of 3-[(2-methoxyphenyl)amino]-2-cyclopenten-1-one and its potential applications in other areas of scientific research.
Scientific Research Applications
3-[(2-methoxyphenyl)amino]-2-cyclopenten-1-one has been studied for its potential applications in scientific research, particularly in the fields of neuroscience and cancer research. In neuroscience, 3-[(2-methoxyphenyl)amino]-2-cyclopenten-1-one has been found to have neuroprotective effects and may have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, 3-[(2-methoxyphenyl)amino]-2-cyclopenten-1-one has been shown to inhibit the growth of cancer cells and may have potential as a chemotherapeutic agent.
properties
IUPAC Name |
3-(2-methoxyanilino)cyclopent-2-en-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO2/c1-15-12-5-3-2-4-11(12)13-9-6-7-10(14)8-9/h2-5,8,13H,6-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHFMGOFLXNJVPL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC2=CC(=O)CC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Methoxyanilino)cyclopent-2-en-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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